Cas no 165901-46-2 (benzyl N,N-bis(2-hydroxypropyl)carbamate)

• Product Name: benzyl N,N-bis(2-hydroxypropyl)carbamate
• CAS No: 165901-46-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6401996
• PubChem ID: 165934520
• Update Time: 2025-06-28

benzyl N,N-bis(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7274643
• benzyl N,N-bis(2-hydroxypropyl)carbamate
• 165901-46-2

• Inchi： 1S/C14H21NO4/c1-11(16)8-15(9-12(2)17)14(18)19-10-13-6-4-3-5-7-13/h3-7,11-12,16-17H,8-10H2,1-2H3
• InChI Key： TVSIXSQAZRDHEB-UHFFFAOYSA-N
• SMILES： OC(C)CN(C(=O)OCC1C=CC=CC=1)CC(C)O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on benzyl N,N-bis(2-hydroxypropyl)carbamate

Introduction to Benzyl N,N-bis(2-hydroxypropyl)carbamate (CAS No. 165901-46-2)

Benzyl N,N-bis(2-hydroxypropyl)carbamate, a compound with the chemical formula C₁₄H₂₃NO₄, is a derivative of carbamate that has garnered significant attention in the field of pharmaceutical and chemical research. This compound is characterized by its benzyl moiety and two 2-hydroxypropyl groups attached to the carbamate nitrogen, which contribute to its unique chemical properties and potential applications. With a CAS number of 165901-46-2, this substance has been studied for its role in various biochemical processes and its potential as an intermediate in the synthesis of more complex molecules.

The structure of Benzyl N,N-bis(2-hydroxypropyl)carbamate facilitates its interaction with biological targets, making it a promising candidate for drug development. The presence of hydrophilic 2-hydroxypropyl groups enhances its solubility in water, while the benzyl group provides hydrophobicity, allowing for better membrane penetration. This balance makes it an interesting molecule for formulating drugs that require both aqueous and lipid-based environments.

Recent research has highlighted the potential of this compound in the development of novel therapeutic agents. Studies have shown that Benzyl N,N-bis(2-hydroxypropyl)carbamate can act as a modulator of various enzymatic pathways, particularly those involving proteases and hydrolases. Its ability to inhibit or activate these enzymes makes it a valuable tool in the study of metabolic disorders and inflammatory conditions. For instance, preliminary studies have suggested that it may have anti-inflammatory properties by inhibiting the activity of certain cytokine-producing enzymes.

In addition to its pharmacological potential, Benzyl N,N-bis(2-hydroxypropyl)carbamate has been explored as a chiral auxiliary in asymmetric synthesis. The benzyl group can be easily removed under specific conditions, allowing for the synthesis of enantiomerically pure compounds. This property is particularly useful in the pharmaceutical industry, where the enantiomeric purity of drugs can significantly affect their efficacy and safety profiles.

The synthesis of Benzyl N,N-bis(2-hydroxypropyl)carbamate typically involves the reaction of benzoyl chloride with bis(2-hydroxypropyl)amine in an organic solvent under controlled conditions. The reaction proceeds via nucleophilic acylation, where the amine group attacks the carbonyl carbon of benzoyl chloride, forming an intermediate that is subsequently hydrolyzed to yield the desired product. This synthetic route has been optimized for high yield and purity, making it suitable for industrial-scale production.

One of the most intriguing aspects of Benzyl N,N-bis(2-hydroxypropyl)carbamate is its role as a prodrug precursor. Prodrugs are inactive or less active pharmacologically than their active counterparts but are converted into active drugs within the body after administration. The benzyl group can be metabolically removed by esterases, releasing the active carbamate moiety that can then interact with biological targets. This approach has been used to improve drug solubility, reduce toxicity, and enhance bioavailability.

Recent advancements in computational chemistry have also shed light on the molecular interactions between Benzyl N,N-bis(2-hydroxypropyl)carbamate and its biological targets. Molecular docking studies have identified specific binding pockets on enzymes and receptors where this compound can bind with high affinity. These findings have guided experimental efforts to modify the structure further for improved binding and efficacy.

The application of Benzyl N,N-bis(2-hydroxypropyl)carbamate extends beyond pharmaceuticals into agrochemicals and material science. In agrochemicals, it has been investigated as a precursor for herbicides and fungicides due to its ability to interact with biological pathways in plants. In material science, its unique solubility profile makes it useful as a monomer or additive in polymer formulations.

Future research on Benzyl N,N-bis(2-hydroxypropyl)carbamate is likely to focus on expanding its therapeutic applications and understanding its mechanism of action at a deeper level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its structure-activity relationships. Additionally, preclinical studies are underway to evaluate its safety and efficacy in animal models before human trials can begin.

The development of new synthetic methodologies is also an area of active interest. Researchers are exploring greener synthetic routes that minimize waste and reduce environmental impact while maintaining high yields and purity standards. These efforts align with global trends toward sustainable chemistry practices.

In conclusion, Benzyl N,N-bis(2-hydroxypropyl)carbamate (CAS No. 165901-46-2) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure allows for diverse applications, from drug development to polymer formulations, making it a subject of intense research interest. As our understanding of biochemical pathways continues to grow, so too will the applications and importance of this remarkable molecule.